Cas no 1573548-12-5 (4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride)

• Product Name: 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride
• CAS No: 1573548-12-5
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• MDL: MFCD26523021
• CID: 4610101
• PubChem ID: 71829315
• Update Time: 2025-05-25

4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(3-methylisoxazol-5-yl)butanamide hydrochloride
• 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride
• 4-amino-N-(3-methylisoxazol-5-yl)butanamidehydrochloride
• 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide;hydrochloride
• AKOS026677165
• F2185-0104
• 1573548-12-5

• MDL： MFCD26523021
• Inchi： 1S/C8H13N3O2.ClH/c1-6-5-8(13-11-6)10-7(12)3-2-4-9;/h5H,2-4,9H2,1H3,(H,10,12);1H
• InChI Key： KVQZYNYAODWINX-UHFFFAOYSA-N
• SMILES： C1(NC(CCCN)=O)ON=C(C)C=1.Cl

Computed Properties

• Exact Mass: 219.0774544g/mol
• Monoisotopic Mass: 219.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride

Comprehensive Overview of 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride (CAS No. 1573548-12-5)

4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride (CAS No. 1573548-12-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of oxazole derivatives, which are known for their diverse biological activities. The presence of both an amino group and an oxazole ring in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its unique molecular framework.

The compound's CAS No. 1573548-12-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular formula and weight are meticulously documented, aiding in reproducibility and quality control in laboratory settings. The hydrochloride salt form enhances its solubility, making it more suitable for various experimental protocols. This attribute is particularly valuable in high-throughput screening and in vitro assays, where solubility can significantly impact results.

In recent years, the demand for 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride has surged due to its potential role in addressing neurodegenerative diseases and metabolic disorders. These areas are among the most searched topics in biomedical research and AI-driven drug discovery. The compound's mechanism of action is hypothesized to involve modulation of key signaling pathways, which aligns with current trends in precision medicine. As such, it has become a focal point in studies exploring small molecule therapeutics and targeted therapy.

Another area of interest is the compound's potential application in antibacterial and antifungal research. The oxazole moiety is a common feature in many antimicrobial agents, and researchers are investigating whether CAS No. 1573548-12-5 exhibits similar properties. This aligns with the growing global concern over antimicrobial resistance (AMR), a hot topic in both scientific and public health circles. The compound's structural similarity to known antimicrobial scaffolds makes it a compelling subject for further study.

From a synthetic chemistry perspective, 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride offers intriguing possibilities. Its synthesis involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields and purity. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and transport. These factors are critical for researchers and manufacturers aiming to scale up production for preclinical or clinical trials.

The compound's relevance extends to computational chemistry and molecular modeling, where it is used as a template for designing novel analogs. With the rise of AI in drug discovery, tools like machine learning algorithms and molecular docking simulations are being employed to predict its interactions with biological targets. This interdisciplinary approach is reshaping how researchers explore the potential of CAS No. 1573548-12-5 and similar compounds.

Quality control and analytical characterization are paramount when working with 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and identity. These methods are essential for ensuring compliance with Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP), which are critical for regulatory approval in pharmaceutical applications.

In conclusion, 4-amino-N-(3-methyl-1,2-oxazol-5-yl)butanamide hydrochloride (CAS No. 1573548-12-5) represents a versatile and promising compound in modern scientific research. Its potential applications span drug discovery, antimicrobial research, and computational chemistry, making it a valuable asset for researchers worldwide. As the scientific community continues to explore its properties and mechanisms, this compound is likely to remain a topic of significant interest and innovation.